Cas no 623565-50-4 (2,3-dihydro-Pyrazolo[5,1-b]oxazole-6-carboxaldehyde)

2,3-dihydro-Pyrazolo[5,1-b]oxazole-6-carboxaldehyde structure
623565-50-4 structure
Product Name:2,3-dihydro-Pyrazolo[5,1-b]oxazole-6-carboxaldehyde
CAS No:623565-50-4
MF:C6H6N2O2
MW:138.124041080475
CID:1115002
PubChem ID:21941483
Update Time:2025-04-20

2,3-dihydro-Pyrazolo[5,1-b]oxazole-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-Pyrazolo[5,1-b]oxazole-6-carboxaldehyde
    • EN300-7000435
    • DTXSID901229113
    • 2,3-dihydropyrazolo[5,1-b]oxazole-6-carbaldehyde
    • AKOS023200789
    • SCHEMBL3544998
    • 2H,3H-pyrazolo[3,2-b][1,3]oxazole-6-carbaldehyde
    • HRWUBJRFWUWTLF-UHFFFAOYSA-N
    • Pyrazolo[5,1-b]oxazole-6-carboxaldehyde, 2,3-dihydro-
    • 2,3-Dihydropyrazolo[5,1-b]oxazole-6-carboxaldehyde
    • 623565-50-4
    • STL588579
    • 2,3-di hydropyrazolo[5,1-b][1,3]oxazole-6-carbaldehyde
    • 2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carbaldehyde
    • Inchi: 1S/C6H6N2O2/c9-4-5-3-6-8(7-5)1-2-10-6/h3-4H,1-2H2
    • InChI Key: HRWUBJRFWUWTLF-UHFFFAOYSA-N
    • SMILES: O1C2=CC(C=O)=NN2CC1

Computed Properties

  • Exact Mass: 138.04298
  • Monoisotopic Mass: 138.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12

2,3-dihydro-Pyrazolo[5,1-b]oxazole-6-carboxaldehyde Pricemore >>

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